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Compound of Interest

Compound Name: DL-Pantolactone

Cat. No.: B15556753

FOR IMMEDIATE RELEASE

This technical guide offers a comprehensive overview of the safety and handling guidelines for
DL-Pantolactone, a key intermediate in the synthesis of pharmaceuticals and cosmetics.[1][2]
This document is intended for researchers, scientists, and drug development professionals,
providing detailed information on its chemical properties, potential hazards, and the necessary
precautions for safe laboratory use. All quantitative data has been summarized in structured
tables for ease of reference, and key procedural workflows are visualized to ensure clarity and
adherence to safety protocols.

Chemical and Physical Properties

DL-Pantolactone is a racemic mixture of D- and L-pantolactone.[3] It presents as a white to
pale yellow solid or colorless crystalline substance.[1][4][5] A member of the gamma-lactone
chemical class, it is hygroscopic and sensitive to moisture.[4]
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Property Value Source
CAS Number 79-50-5 [41[6]
Molecular Formula C6H1003 [41[6]
Molecular Weight 130.14 g/mol [4]

White needle-like crystals or
Appearance , _ [51[7]
crystalline solid

Melting Point 74-78 °C [4][7]
Boiling Point 121 °C at 11 mmHg [4]
Flash Point 122 °C [4]
Solubility Soluble in water (1g/10mL) [4]

Hazard Identification and GHS Classification

DL-Pantolactone is classified as an irritant. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following hazard statements:

e H315: Causes skin irritation.[8]

e H319: Causes serious eye irritation.[6][8]

o H335: May cause respiratory irritation.[8]
The corresponding signal word is Warning.[4][6]

First-Aid Measures

Immediate and appropriate first-aid measures are crucial in the event of exposure. The
following diagram outlines the recommended procedures.
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Immediate Action

Exposure Type
Rinse mouth with water.
g Do NOT induce vomiting.
Rinse cautiously with water for several minutes. - -
Eye Contact Remove contact lenses, if present and easy to do. Continue rinsing. MedlcaI"Attentlon

Seek immediate medical attention.

A

Skin Contact Flush skin with plenty of soap and water for at least 15 minutes. ]‘

Remove contaminated clothing.

Inhalation Move to fresh air.
Provide artificial respiration if not breathing.
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Evacuate Area &
Ensure Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill
(Prevent Spread)

Sweep/Vacuum into
Labeled Container

Dispose of Waste per Regulations

Spill Managed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of DL-Pantolactone: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556753#safety-and-handling-guidelines-for-dI-
pantolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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